Cas no 1359844-02-2 (pinacol(4-pentylphenyl)boronate)

• Product Name: pinacol(4-pentylphenyl)boronate
• CAS No: 1359844-02-2
• MF: C₁₇H₂₇BO₂
• MW: 274.206085443497
• CID: 3035767
• PubChem ID: 57396518
• Update Time: 2025-04-21

pinacol(4-pentylphenyl)boronate Chemical and Physical Properties

Names and Identifiers

• pinacol(4-pentylphenyl)boronate
• 1359844-02-2
• CHEMBL1952303
• 4,4,5,5-tetramethyl-2-(4-pentylphenyl)-1,3,2-dioxaborolane
• DTXSID201194696
• 1,3,2-dioxaborolane, 4,4,5,5-tetramethyl-2-(4-pentylphenyl)-
• BDBM50364290

• Inchi： 1S/C17H27BO2/c1-6-7-8-9-14-10-12-15(13-11-14)18-19-16(2,3)17(4,5)20-18/h10-13H,6-9H2,1-5H3
• InChI Key： YYAOSGNPSXDVEF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)CCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 274.21000
• Monoisotopic Mass: 274.2104103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.71850